Cas no 952578-24-4 ((2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 952578-24-4
• MF: C₁₅H₁₂FNO
• MW: 241.260287284851
• CID: 4542144
• PubChem ID: 5342345
• Update Time: 2025-06-11

(2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-aminophenyl)-3-(4-fluorophenyl)-, (2E)-
• SR-01000218166
• (2e)-1-(4'-aminophenyl)-3-(4-fluophenyl)-prop-2-en-1-one
• MFCD01158830
• AKOS003743657
• 952578-24-4
• STK501170
• CB02085
• SMSF0007439
• BIM-0000690.P001
• CS-0363034
• (2E)-1-(4-aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• ALBB-007883
• (E)-1-(4-aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• SR-01000218166-1
• LS-02893
• H24719
• (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one

• Inchi： 1S/C15H12FNO/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H,17H2/b10-3+
• InChI Key： CGHSGKVDRBPTMC-XCVCLJGOSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 241.090292168g/mol
• Monoisotopic Mass: 241.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

(2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one

Introduction to (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one (CAS No. 952578-24-4)

(2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one is a fascinating organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 952578-24-4, features a conjugated system consisting of an α,β-unsaturated ketone moiety linked to an aromatic amine and a fluorinated aromatic ring. Such structural characteristics make it a promising candidate for various applications, particularly in the development of novel bioactive molecules.

The molecular framework of (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one is characterized by its rigidity and electronic richness, which are derived from the presence of multiple aromatic and heteroaromatic systems. The α,β-unsaturated ketone functionality not only contributes to the compound's ability to engage in diverse chemical interactions but also enhances its potential as a pharmacophore. This feature is particularly intriguing in the context of drug design, where such structural motifs are often employed to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to explore the structural and electronic properties of (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one with unprecedented precision. Molecular modeling studies have revealed that the compound exhibits significant π-stacking interactions, which are likely to play a crucial role in its biological activity. These interactions are particularly relevant in the context of protein-ligand binding, where π-stacking can contribute to the stability and specificity of drug-receptor complexes.

The presence of both an amine and a fluorine substituent in the aromatic rings introduces additional layers of complexity to the compound's behavior. The amine group can participate in hydrogen bonding interactions, which are critical for many biological processes. On the other hand, the fluorine atom, being highly electronegative, can modulate the electronic properties of the molecule, influencing its reactivity and binding affinity. These features make (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one a versatile scaffold for medicinal chemists seeking to develop molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the potential applications of fluorinated compounds in medicine. The introduction of fluorine atoms into molecular structures often leads to enhanced metabolic stability, improved pharmacokinetic profiles, and increased binding affinity. These advantages have made fluorinated compounds valuable tools in drug discovery and development. The compound (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one, with its unique combination of functional groups, represents an excellent example of how fluorine chemistry can be leveraged to design novel bioactive molecules.

One of the most exciting areas of research involving (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one is its potential as an intermediate in the synthesis of more complex pharmacological agents. The conjugated system and functional groups present in this compound provide multiple sites for further chemical modification, allowing researchers to generate libraries of derivatives with diverse biological activities. Such libraries are invaluable tools for high-throughput screening and rational drug design efforts.

The synthesis of (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one has been reported using various synthetic strategies, including cross-coupling reactions, condensation reactions, and cyclization processes. These synthetic approaches highlight the compound's synthetic utility and demonstrate its feasibility as a building block for more complex molecules. The ability to access this compound efficiently is crucial for advancing its applications in pharmaceutical research.

The biological activity of (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising properties as an inhibitor of various enzymatic targets relevant to human health. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

Furthermore, the fluorinated aromatic ring in (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one has been shown to enhance its bioavailability and metabolic stability upon oral administration. These pharmacokinetic advantages are critical for developing drugs that can be effectively delivered to patients. The combination of structural features that contribute to these properties makes this compound an attractive candidate for further development as a therapeutic agent.

The role of computational methods in understanding the biological activity of (2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and helped optimize its structure for improved biological activity.

In conclusion, (CAS No. 952578-24-4)(2E)-1-(4-Aminophenyl)-3-(4-fluorophenyl)prop-2-en-1-one is a structurally unique and biologically promising compound with significant potential in pharmaceutical research. Its combination of functional groups, electronic richness, and synthetic accessibility makes it an excellent candidate for further exploration as a lead molecule or intermediate in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic agents.